Cas no 1852533-38-0 (tert-butyl 1-vinylcyclohexylcarbamate)

• Product Name: tert-butyl 1-vinylcyclohexylcarbamate
• CAS No: 1852533-38-0
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6578455
• PubChem ID: 165713178
• Update Time: 2025-05-21

tert-butyl 1-vinylcyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-vinylcyclohexylcarbamate
• Carbamic acid, N-(1-ethenylcyclohexyl)-, 1,1-dimethylethyl ester
• 1852533-38-0
• tert-butyl N-(1-ethenylcyclohexyl)carbamate
• EN300-1884361

• Inchi： 1S/C13H23NO2/c1-5-13(9-7-6-8-10-13)14-11(15)16-12(2,3)4/h5H,1,6-10H2,2-4H3,(H,14,15)
• InChI Key： WHVVERCFNIIHLG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(C=C)CCCCC1

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 307.0±12.0 °C(Predicted)
• pka: 12.48±0.20(Predicted)

Additional information on tert-butyl 1-vinylcyclohexylcarbamate

Comprehensive Guide to tert-butyl 1-vinylcyclohexylcarbamate (CAS No. 1852533-38-0): Properties, Applications, and Market Insights

tert-butyl 1-vinylcyclohexylcarbamate (CAS No. 1852533-38-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This vinylcyclohexylcarbamate derivative is gaining attention due to its unique structural properties, which make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential in drug discovery and material science, aligning with the growing demand for novel chemical entities in these fields.

The molecular structure of tert-butyl 1-vinylcyclohexylcarbamate features a tert-butyl carbamate group attached to a vinyl-substituted cyclohexane ring. This configuration provides excellent stability and reactivity, making it suitable for various chemical transformations. Recent studies highlight its role in developing enzyme inhibitors and polymer precursors, addressing key challenges in medicinal chemistry and advanced materials. The compound's high purity and consistent quality are critical for reproducible results in laboratory settings.

One of the most searched questions about tert-butyl 1-vinylcyclohexylcarbamate relates to its synthetic applications. This compound serves as a versatile building block for constructing complex molecules, particularly in peptide mimetics and small-molecule therapeutics. Its vinyl group enables participation in click chemistry reactions, a hot topic in modern drug development. Additionally, the tert-butyloxycarbonyl (Boc) protecting group is easily removable under mild conditions, making it ideal for multi-step syntheses.

Market trends indicate rising interest in tert-butyl 1-vinylcyclohexylcarbamate due to its potential in green chemistry initiatives. As industries shift toward sustainable practices, this compound's efficient synthesis routes and minimal environmental impact are being highlighted. Researchers are also investigating its use in biodegradable polymers, responding to global concerns about plastic pollution. These applications position 1852533-38-0 as a compound of significant future relevance.

Quality control is paramount when working with tert-butyl 1-vinylcyclohexylcarbamate. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure the compound meets rigorous standards for research and industrial use. Storage recommendations typically include cool, dry conditions under inert atmosphere to maintain stability. These protocols align with best practices in chemical handling and safety, a frequent search topic among laboratory professionals.

In conclusion, tert-butyl 1-vinylcyclohexylcarbamate (CAS No. 1852533-38-0) represents an important tool for modern chemical research. Its dual functionality as both a protecting group carrier and reactive intermediate makes it indispensable in synthetic chemistry. With ongoing advancements in pharmaceutical and material sciences, this compound is poised to play an increasingly vital role in addressing contemporary scientific challenges.